1H-Pyrazole, 3-ethoxy-4,5-dimethyl-
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Description
1H-Pyrazole, 3-ethoxy-4,5-dimethyl- is a heterocyclic aromatic compound featuring a pyrazole core substituted with an ethoxy group at position 3 and methyl groups at positions 4 and 4. Pyrazole derivatives are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their unique electronic and steric properties. Despite its structural relevance, direct experimental data on this compound (e.g., synthesis routes, spectral characterization, or biological activity) are absent in the provided evidence.
Properties
CAS No. |
116570-81-1 |
|---|---|
Molecular Formula |
C7H12N2O |
Molecular Weight |
140.18 g/mol |
IUPAC Name |
3-ethoxy-4,5-dimethyl-1H-pyrazole |
InChI |
InChI=1S/C7H12N2O/c1-4-10-7-5(2)6(3)8-9-7/h4H2,1-3H3,(H,8,9) |
InChI Key |
QHBRIXCDOGTYNX-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NNC(=C1C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Pyrazole Derivatives
A comparative analysis of structurally related pyrazole compounds highlights key differences in substituents, molecular properties, and applications.
Structural and Substituent Variations
The following table summarizes critical differences between 1H-Pyrazole, 3-ethoxy-4,5-dimethyl- and analogous compounds:
Functional Group Impact
- Ethoxy vs. Methyl/Amino Groups: The ethoxy group in the target compound likely enhances water solubility compared to purely alkyl-substituted derivatives (e.g., 4,5-dimethyl-Δ²-pyrazoline) due to its oxygen atom . However, this may reduce thermal stability relative to non-polar analogs.
- Aromatic vs. Dihydro Pyrazoles : The fully aromatic pyrazole ring (target compound) exhibits distinct electronic properties compared to dihydro analogs (e.g., 4,5-dimethyl-Δ²-pyrazoline), which have partial saturation and altered reactivity in cycloaddition reactions .
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